Cas no 87946-03-0 (Naphthalene, 1,2,3,4-tetrahydro-1-methyl-4-methylene-, (S)-)

• Product name: Naphthalene, 1,2,3,4-tetrahydro-1-methyl-4-methylene-, (S)-
• CAS No: 87946-03-0
• MF: C₁₂H₁₄
• MW: 158.239563465118
• CID: 650351
• PubChem ID: 13067251

Naphthalene, 1,2,3,4-tetrahydro-1-methyl-4-methylene-, (S)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,2,3,4-tetrahydro-1-methyl-4-methylene-, (S)-
• (1S)-1-methyl-4-methylidene-2,3-dihydro-1H-naphthalene
• DTXSID10517139
• 87946-03-0
• (1S)-1-Methyl-4-methylidene-1,2,3,4-tetrahydronaphthalene

• Inchi： InChI=1S/C12H14/c1-9-7-8-10(2)12-6-4-3-5-11(9)12/h3-6,10H,1,7-8H2,2H3/t10-/m0/s1
• InChI Key： WTPNOCYHOZTSNK-JTQLQIEISA-N
• SMILES： CC1CCC(=C)C2=CC=CC=C12

Computed Properties

• Exact Mass: 158.109550447g/mol
• Monoisotopic Mass: 158.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų